Cas no 155116-19-1 (3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-carboxylicacid)

3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-carboxylic acid is a functionalized fullerene derivative characterized by a cyclopropane ring fused to the C60 framework, with a carboxylic acid group at the 3' position. This modification enhances solubility in polar solvents and improves compatibility with organic and aqueous matrices, facilitating applications in materials science and nanotechnology. The carboxylic acid moiety allows for further derivatization, enabling covalent attachment to polymers, biomolecules, or surfaces. Its well-defined structure and electronic properties make it suitable for research in photovoltaics, catalysis, and biomedical applications. The compound retains the intrinsic stability and electron-accepting capabilities of C60 while offering enhanced chemical versatility.

3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-carboxylicacid structure

155116-19-1 structure

Product Name:3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-carboxylicacid

CAS No:155116-19-1

MF:C₆₂H₂O₂

MW:540.56

CID:106857

PubChem ID:101365577

Update Time:2025-06-13

3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-carboxylicacid Chemical and Physical Properties

Names and Identifiers

- 3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-carboxylicacid
- 3'H-cyclopropa[1,9](C60-Ih)[5,6]fullerene-3'-carboxylic acid
- C60-AC
- (1,2-METHANOFULLERENE C(60))-61-CARBOXY
- (1 2-METHANOFULLERENE C(60))-61-CARBO- &
- (1,2-METHANOFULLERENE C60)-61-CARBOXYLIC ACID
- 3H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3-carboxylic acid
- 3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-carboxylic acid
- MBKSWMAEFHNSMF-UHFFFAOYSA-N
- 155116-19-1
- (1,2-Methanofullerene C60)-61-carboxylic acid 97% (HPLC)
- MDL： MFCD00213323
- Inchi： InChI=1S/C62H2O2/c63-60(64)59-61-55-47-39-29-19-11-3-1-2-5-9-7(3)15-23-17(9)27-21-13(5)14-6(2)10-8-4(1)12(11)20-26-16(8)24-18(10)28-22(14)32-31(21)41-35(27)45-37(23)43(33(39)25(15)19)51(55)53(45)57-49(41)50-42(32)36(28)46-38(24)44-34(26)40(30(20)29)48(47)56(61)52(44)54(46)58(50)62(57,59)61/h59H,(H,63,64)
- InChI Key： MBKSWMAEFHNSMF-UHFFFAOYSA-N
- SMILES： C(C1C23C4C5=C6C7=C8C9=C%10C%11=C%12C%13C%14C%15=C%16C%12=C%12C%11=C8C8C%11=C%12C%12=C%16C%16C%15=C%15C%17C=%14C%14C=%13C%10=C%10C%13C=%14C%14C=%17C%17=C%15C%15C=%16C%16C%12=C%11C(C=4C=87)=C2C=%16C=%15C2=C%17C4C=%14C=%13C(C6=C9%10)=C5C=4C132)(=O)O

Computed Properties

Exact Mass: 778.005479302g/mol
Monoisotopic Mass: 778.005479302g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 64
Rotatable Bond Count: 1
Complexity: 3600
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 13.8
Topological Polar Surface Area: 37.3Å²

3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-carboxylicacid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
FLUKA BRAND F CODES：8-10
Hazardous Material Identification：

3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-carboxylicacid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M920736-5mg	(1,2-METHANOFULLERENE C60)-61-CARBOXYLIC ACID	155116-19-1	97% (HPLC)	5mg	￥1,935.00	2022-01-11
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA03236-25mg	3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-carboxylicacid	155116-19-1	97% (HPLC)	25mg	¥7488.0	2024-07-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	658847-25MG	3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-carboxylicacid	155116-19-1		25mg	¥6333.44	2023-12-01
Aaron	AR00ARO7-25mg	(1,2-Methanofullerene C₆₀)-61-carboxylic acid	155116-19-1	97%	25mg	$1266.00	2025-02-10
A2B Chem LLC	AF01323-25mg	(1,2-METHANOFULLERENE C60)-61-CARBOXYLIC ACID	155116-19-1	97% (HPLC)	25mg	$1952.00	2024-04-20
Aaron	AR00ARO7-5mg	(1,2-Methanofullerene C₆₀)-61-carboxylic acid	155116-19-1	97%	5mg	$526.00	2025-02-10